Cas no 2680673-41-8 (1-(4-methoxyphenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid)

• Product Name: 1-(4-methoxyphenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid
• CAS No: 2680673-41-8
• MF: C₁₆H₁₄F₃N₃O₄
• MW: 369.29527425766
• CID: 5621505
• PubChem ID: 165927969
• Update Time: 2025-05-23

1-(4-methoxyphenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28300772
• 1-(4-methoxyphenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid
• 2680673-41-8
• 1-(4-methoxyphenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid

• Inchi： 1S/C16H14F3N3O4/c1-26-10-4-2-9(3-5-10)22-12-6-7-21(15(25)16(17,18)19)8-11(12)13(20-22)14(23)24/h2-5H,6-8H2,1H3,(H,23,24)
• InChI Key： OXOQLJBSHFAWBX-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2C(C(=O)O)=NN(C3C=CC(=CC=3)OC)C=2CC1)=O)(F)F

Computed Properties

• Exact Mass: 369.09364042g/mol
• Monoisotopic Mass: 369.09364042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(4-methoxyphenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid

Comprehensive Overview of 1-(4-methoxyphenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 2680673-41-8)

The compound 1-(4-methoxyphenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 2680673-41-8) is a highly specialized pyrazolo-pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroacetyl group and methoxyphenyl moiety, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 1-(4-methoxyphenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid has surged due to their versatility in medicinal chemistry. This compound’s CAS No. 2680673-41-8 is frequently searched in scientific databases, reflecting its growing relevance. Its carboxylic acid functionality allows for further derivatization, making it a valuable intermediate in the synthesis of more complex molecules. The incorporation of a trifluoroacetyl group enhances its metabolic stability, a critical factor in drug design.

One of the most discussed topics in the context of this compound is its potential role in addressing drug-resistant infections and chronic diseases. The pyrazolo[4,3-c]pyridine core is known for its bioactivity, and researchers are exploring its efficacy against various pathogens. Additionally, the methoxyphenyl substituent may contribute to improved bioavailability, a key consideration in modern pharmacology. These attributes align with the current focus on precision medicine and targeted therapies, which dominate academic and industrial research.

From a synthetic chemistry perspective, 1-(4-methoxyphenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid exemplifies the convergence of organic synthesis and computational drug design. Advanced techniques such as structure-activity relationship (SAR) studies and molecular docking are being employed to optimize its properties. The compound’s CAS No. 2680673-41-8 is often referenced in patents and publications, highlighting its commercial and scientific value. Its potential as a lead compound in oncology and neurology is particularly noteworthy.

Environmental and regulatory considerations also play a role in the discourse surrounding this compound. The trifluoroacetyl group, while beneficial for stability, raises questions about green chemistry and sustainable synthesis. Researchers are investigating alternative routes to minimize waste and energy consumption during production. This aligns with the broader trend of eco-friendly pharmaceuticals, a topic of increasing importance to both scientists and policymakers.

In summary, 1-(4-methoxyphenyl)-5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid (CAS No. 2680673-41-8) represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity and functional diversity make it a subject of ongoing research, with potential breakthroughs in therapeutic applications and material science. As the scientific community continues to explore its capabilities, this compound is poised to remain a focal point in innovative drug development.